Cas no 85726-15-4 (3-Hydroxy-2-phenyl-4H-1-benzopyran-4-thione)

• Product Name: 3-Hydroxy-2-phenyl-4H-1-benzopyran-4-thione
• CAS No: 85726-15-4
• MF: C₁₅H₁₀O₂S
• MW: 254.303702831268
• CID: 2808289
• PubChem ID: 71406280
• Update Time: 2025-04-21

3-Hydroxy-2-phenyl-4H-1-benzopyran-4-thione Chemical and Physical Properties

Names and Identifiers

• DTXSID70826890
• DTXCID30777632
• SCHEMBL26661232
• AKOS025397010
• 3-HYDROXY-2-PHENYLCHROMENE-4-THIONE
• thioflavonol
• 3-Hydroxy-2-phenyl-4H-1-benzopyran-4-thione
• 85726-15-4

• Inchi： 1S/C15H10O2S/c16-13-14(10-6-2-1-3-7-10)17-12-9-5-4-8-11(12)15(13)18/h1-9,16H
• InChI Key： AHJCTAYXMOPNNT-UHFFFAOYSA-N
• SMILES： S=C1C(=C(C2C=CC=CC=2)OC2C=CC=CC=21)O

Computed Properties

• Exact Mass: 254.04015073g/mol
• Monoisotopic Mass: 254.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 3-hydroxyflavonoids